Cas no 67685-01-2 (Benzaldehyde, 3-(2-ethoxyethoxy)-)

• Product Name: Benzaldehyde, 3-(2-ethoxyethoxy)-
• CAS No: 67685-01-2
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1721197
• PubChem ID: 12437010
• Update Time: 2025-04-21

Benzaldehyde, 3-(2-ethoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(2-ethoxyethoxy)-
• 3-(2-ethoxyethoxy)benzaldehyde
• AKOS005290986
• SCHEMBL21657641
• DB-393633
• 67685-01-2

• Inchi： 1S/C11H14O3/c1-2-13-6-7-14-11-5-3-4-10(8-11)9-12/h3-5,8-9H,2,6-7H2,1H3
• InChI Key： HPHIRVJRSQIAIT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CCOCC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53